Cas no 946254-12-2 (N-(2,4-difluorophenyl)-2-{5-(4-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide)

• Product Name: N-(2,4-difluorophenyl)-2-{5-(4-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide
• CAS No: 946254-12-2
• MF: C₂₁H₁₇F₃N₂O₃
• MW: 402.366495847702
• CID: 6001524
• PubChem ID: 16852826
• Update Time: 2025-05-23

N-(2,4-difluorophenyl)-2-{5-(4-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-{5-(4-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide
• N-(2,4-difluorophenyl)-2-[5-[(4-fluorophenyl)methoxy]-2-methyl-4-oxopyridin-1-yl]acetamide
• SR-01000912984
• SR-01000912984-1
• F2471-0781
• 946254-12-2
• N-(2,4-difluorophenyl)-2-{5-[(4-fluorophenyl)methoxy]-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide
• AKOS024650411
• N-(2,4-difluorophenyl)-2-(5-((4-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)acetamide

• Inchi： 1S/C21H17F3N2O3/c1-13-8-19(27)20(29-12-14-2-4-15(22)5-3-14)10-26(13)11-21(28)25-18-7-6-16(23)9-17(18)24/h2-10H,11-12H2,1H3,(H,25,28)
• InChI Key： ZRSBKDCOLWIJGB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)CN1C(C)=CC(=O)C(OCC2=CC=C(F)C=C2)=C1

Computed Properties

• Exact Mass: 402.11912689g/mol
• Monoisotopic Mass: 402.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(2,4-difluorophenyl)-2-{5-(4-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide

N-(2,4-difluorophenyl)-2-{5-(4-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide: A Comprehensive Overview

The compound with CAS No. 946254-12-2, named N-(2,4-difluorophenyl)-2-{5-(4-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a difluorophenyl group, a methoxy substituent, and a dihydropyridine ring system. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The presence of fluorine atoms in the difluorophenyl group enhances the molecule's lipophilicity and stability, making it an attractive candidate for various applications. Additionally, the dihydropyridine ring system is known for its versatility in medicinal chemistry, often serving as a scaffold for designing bioactive molecules. The integration of these elements in the compound's structure suggests its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and coupling reactions. Researchers have recently explored more efficient methods to synthesize similar compounds, leveraging advancements in catalytic systems and green chemistry principles. These innovations not only improve the yield and purity of the product but also reduce the environmental footprint of the synthesis process.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting specific enzymes and receptors. For instance, studies have demonstrated its ability to modulate the activity of certain kinases, which are critical in various disease pathways such as cancer and inflammatory disorders. Furthermore, the methoxy group attached to the dihydropyridine ring enhances the molecule's solubility and bioavailability, making it a favorable candidate for further pharmacological evaluation.

From an application perspective, this compound could find utility in several domains. In the pharmaceutical industry, it may serve as a precursor for developing selective inhibitors or agonists targeting specific biological pathways. In materials science, its unique structure could be exploited to design advanced materials with tailored properties. Additionally, its potential as an agrochemical agent is being explored, particularly in the context of pest control and crop protection.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various conditions with greater accuracy. Molecular modeling studies have provided insights into its interactions with biological targets at the atomic level, facilitating rational drug design efforts. Moreover, machine learning algorithms are being employed to identify novel applications for this compound based on its structural similarities to known bioactive molecules.

In conclusion, N-(2,4-difluorophenyl)-2-{5-(4-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide represents a compelling example of how modern chemical synthesis and computational tools can converge to create innovative compounds with diverse applications. As research progresses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing next-generation therapies.